2-Amino-5-(p-tolyl)furan-3-carbonitrile
Overview
Description
2-Amino-5-(p-tolyl)furan-3-carbonitrile is a heterocyclic compound with the chemical formula C₁₂H₁₀N₂O . It belongs to the furan class of compounds and contains an amino group, a cyano group, and a tolyl (methylphenyl) substituent. The molecular weight of this compound is approximately 198.22 g/mol .
Synthesis Analysis
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Aluminum Chloride-Catalyzed Reaction
- A general procedure involves the reaction of the corresponding furo or pyrrolo aminonitrile with cyclohexanone in the presence of aluminum chloride (AlCl₃) as a catalyst. The reaction is carried out in 1,2-dichloroethane under reflux conditions. After purification, the desired this compound is obtained .
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Dirhodium Tetraacetate-Mediated Reaction
Scientific Research Applications
Heterocyclic Compound Synthesis
2-Amino-5-(p-tolyl)furan-3-carbonitrile is prominently utilized in the synthesis of various heterocyclic compounds. Research by Gewald and Bellmann (1983) demonstrated its use in producing 3-amino-thieno[2,3-b]furans and 3-amino-thieno[3,2-b]furans through O-alkylation and Thorpe-Ziegler cyclization processes (Gewald & Bellmann, 1983). Martins et al. (2009) also explored the synthesis of 2-amino-5-aryl-furan-3-carbonitriles under acid-promoted conditions (Martins et al., 2009).
Building Block in Heterocyclic Synthesis
El-Shahawi and El-ziaty (2017) utilized 2-amino-4,5-diphenylfuran-3-carbonitrile as a building block for constructing novel heterocyclic derivatives, highlighting its versatility in organic synthesis (El-Shahawi & El-ziaty, 2017).
Electronic Transport Properties
Farbodnia et al. (2021) investigated the electronic transport properties of 2-amino-4,5-bis(2,5-dimethylthiophen-3-yl)furan-3-carbonitrile derivatives, revealing its potential in molecular electronic applications (Farbodnia et al., 2021).
Furan-3-Carbonitrile Derivatives Synthesis
The synthesis of 1-amino-2-naphthalenecarboxylic acid derivatives by Kobayashi et al. (1997) involved processes like Michael addition and enolate-nitrile coupling, where furan-3-carbonitrile derivatives played a crucial role (Kobayashi et al., 1997).
Electrocatalytic Applications
Vafajoo et al. (2014) described the electrocatalytic multicomponent assembling of aldehydes, 4-hydroxycoumarin, and malononitrile, leading to the formation of 2-amino-5-oxo-4,5-dihydropyrano[3,2-c]chromene-3-carbonitrile derivatives (Vafajoo et al., 2014).
Antitumor Activities
Mohareb, Fleita, and Sakka (2011) explored the use of 2-aminoprop-1-ene-1,1,3-tricarbonitrile in synthesizing quinoline, furan, and thiophene derivatives, demonstrating antitumor activities against various cancer cell lines (Mohareb, Fleita, & Sakka, 2011).
Inhibitors of Src Kinase Activity
Boschelli et al. (2005) investigated the use of thieno[3,2-b]pyridine-6-carbonitriles, including furan derivatives, as inhibitors of Src kinase activity, showing potential in cancer therapy (Boschelli et al., 2005).
Antibacterial Activity
Hamid and Shehta (2018) synthesized novel pyrimidines from furan-2-yl-4-mercapto-6-methylpyrimidine-5-carbonitrile, exhibiting antibacterial properties against Gram-positive and Gram-negative bacteria (Hamid & Shehta, 2018).
Properties
IUPAC Name |
2-amino-5-(4-methylphenyl)furan-3-carbonitrile | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10N2O/c1-8-2-4-9(5-3-8)11-6-10(7-13)12(14)15-11/h2-6H,14H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GMZCUKLVBYGBAZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=CC(=C(O2)N)C#N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601249273 | |
Record name | 2-Amino-5-(4-methylphenyl)-3-furancarbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601249273 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
198.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
26454-84-2 | |
Record name | 2-Amino-5-(4-methylphenyl)-3-furancarbonitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=26454-84-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Amino-5-(4-methylphenyl)-3-furancarbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601249273 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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